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Compound of Interest

Compound Name: lodopropynyl butylcarbamate

Cat. No.: B030500

FOR IMMEDIATE REFERENCE: ESSENTIAL SAFETY & HANDLING INFORMATION

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the use of lodopropynyl butylcarbamate (IPBC), a potent fungicide and
preservative. Adherence to these procedures is critical to ensure personal safety and maintain
the integrity of your research.

Personal Protective Equipment (PPE) and Exposure
Limits

When handling lodopropynyl butylcarbamate, a comprehensive approach to personal
protection is necessary to minimize exposure. This includes the use of appropriate eye, skin,

and respiratory protection. The following table summarizes key quantitative safety data for
IPBC.
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Parameter Value SourcelCitation

Occupational Exposure Limit

0.12 mg/m3 German Exposure Limit[1]
(OEL)

Tightly fitting safety goggles or
Eye Protection J y- J _ yg- gg (2]
face shield (8-inch minimum)

Hand Protection Nitrile rubber gloves [3]
Minimum Layer Thickness 0.11 mm [3]
Breakthrough Time 480 minutes [3]
Skin and Body Protection Protective clothing [3]

Required when dusts are
) ) generated. Use a NIOSH-
Respiratory Protection ] ) [3]
approved respirator with a P3

filter.

Standard Operating Procedure for Handling
lodopropynyl Butylcarbamate

The following procedural steps provide a direct, step-by-step guide for the safe handling of
IPBC in a laboratory setting.

1. Preparation and Precautionary Measures:

o Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
SDS for lodopropynyl butylcarbamate.[3]

» Designated Work Area: Conduct all work with IPBC in a well-ventilated area, preferably
within a certified chemical fume hood.[3]

o Assemble PPE: Don all required personal protective equipment as outlined in the table
above. Gloves must be inspected for any signs of degradation or puncture before use.[2]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.

2. Handling and Experimental Procedures:
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Avoid Dust Generation: Handle solid IPBC carefully to minimize the creation of airborne dust.
[3]

Prevent Contact: Avoid all direct contact with the skin and eyes.

Weighing: If weighing the solid compound, do so within the fume hood or a ventilated
balance enclosure.

Solution Preparation: When preparing solutions, add IPBC slowly to the solvent to prevent
splashing.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and
water after handling the compound, even if gloves were worn.[3]

. Spill and Emergency Procedures:
Minor Spills:

Restrict access to the area.
Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.[2]

Clean the spill area with a suitable decontamination solution.

Major Spills:

Evacuate the immediate area and alert laboratory personnel.

Contact your institution's environmental health and safety (EHS) department immediately.
Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation develops.[3]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

. Waste Disposal and Decontamination:

Hazardous Waste: All waste materials containing IPBC, including empty containers,
contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.[2]
Container Management: Place all IPBC waste in a clearly labeled, sealed, and compatible
container. Follow your institution's specific guidelines for hazardous waste pickup and

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.chemicalbook.com/msds/iodopropynyl-butylcarbamate.htm
https://www.chemicalbook.com/msds/iodopropynyl-butylcarbamate.htm
https://www.atamanchemicals.com/iodopropynyl-butylcarbamate_u34792/
https://www.chemicalbook.com/msds/iodopropynyl-butylcarbamate.htm
https://www.chemicalbook.com/msds/iodopropynyl-butylcarbamate.htm
https://www.chemicalbook.com/msds/iodopropynyl-butylcarbamate.htm
https://www.atamanchemicals.com/iodopropynyl-butylcarbamate_u34792/
https://www.atamanchemicals.com/iodopropynyl-butylcarbamate_u34792/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

disposal.
» Decontamination: Decontaminate all surfaces and equipment that have come into contact
with IPBC using a suitable cleaning agent.

Safe Handling Workflow for lodopropynyl
Butylcarbamate

The following diagram illustrates the logical workflow for the safe handling of lodopropynyl
butylcarbamate, from initial preparation to final disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of lodopropynyl butylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling lodopropynyl Butylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030500#personal-protective-equipment-for-handling-
iodopropynyl-butylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.atamanchemicals.com/iodopropynyl-butylcarbamate_u34792/
https://www.chemicalbook.com/msds/iodopropynyl-butylcarbamate.htm
https://www.benchchem.com/product/b030500#personal-protective-equipment-for-handling-iodopropynyl-butylcarbamate
https://www.benchchem.com/product/b030500#personal-protective-equipment-for-handling-iodopropynyl-butylcarbamate
https://www.benchchem.com/product/b030500#personal-protective-equipment-for-handling-iodopropynyl-butylcarbamate
https://www.benchchem.com/product/b030500#personal-protective-equipment-for-handling-iodopropynyl-butylcarbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

